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Compound of Interest

Compound Name: 4-aminopyridine-3-sulfonic Acid

Cat. No.: B1272050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 4-
aminopyridine-3-sulfonic acid, compiling available data on its physicochemical

characteristics, synthesis, and spectroscopic profile. The document is intended to serve as a

foundational resource for professionals in research and drug development.

Core Chemical and Physical Properties
4-aminopyridine-3-sulfonic acid is a pyridine derivative characterized by the presence of an

electron-donating amino group (-NH₂) at the 4-position and a strongly electron-withdrawing

sulfonic acid group (-SO₃H) at the 3-position.[1] This unique substitution pattern makes the

compound amphoteric, possessing both acidic and basic sites.[1] The sulfonic acid group is

strongly acidic, while the amino group and the pyridine ring nitrogen are basic.[1]

A summary of its key physicochemical properties is presented below.

Table 1: Physicochemical Properties of 4-aminopyridine-3-sulfonic acid
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Property Value Source(s)

IUPAC Name
4-aminopyridine-3-sulfonic
acid

[2]

CAS Number 29452-57-1 [2]

Molecular Formula C₅H₆N₂O₃S [2]

Molar Mass 174.18 g/mol [2]

Melting Point >320°C [3][4]

Canonical SMILES
C1=CN=CC(=C1N)S(=O)

(=O)O
[2]

InChI Key
VOMYEVOVADPHCK-

UHFFFAOYSA-N
[2]

XLogP3 (Predicted) -0.5 [2]

Appearance White to off-white powder
Inferred from related

compounds

| Sensitivity | Hygroscopic |[4] |

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 4-aminopyridine-3-
sulfonic acid are not extensively available in the public domain. However, the primary

synthetic route is described as the direct electrophilic sulfonation of 4-aminopyridine.[1]

General Experimental Methodology: Direct Sulfonation

The synthesis of 4-aminopyridine-3-sulfonic acid can be achieved by reacting 4-

aminopyridine with a potent sulfonating agent, such as chlorosulfonic acid or sulfur trioxide,

within an aprotic solvent.[1] The reaction mechanism is guided by the electronic properties of

the pyridine ring. The electron-donating amino group at the 4-position activates the ring

towards electrophilic substitution and directs the incoming electrophile (the sulfonyl group) to

the adjacent 3-position.[1]
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An alternative, though less direct, synthetic pathway involves the oxidation of 3-chloropyridine

to its N-oxide, which is then followed by sulfonation and subsequent hydrogenation.[1]

General Synthesis Workflow for 4-aminopyridine-3-sulfonic acid

Direct Sulfonation

4-Aminopyridine

Sulfonating Agent
(e.g., SO₃, ClSO₃H)

in aprotic solvent

Reaction

4-aminopyridine-3-sulfonic acid

Click to download full resolution via product page

Caption: General workflow for the direct sulfonation of 4-aminopyridine.

Spectroscopic Profile
Vibrational spectroscopy is a key tool for confirming the structure of 4-aminopyridine-3-
sulfonic acid. The Fourier Transform Infrared (FT-IR) spectrum provides a molecular

fingerprint, with characteristic absorption bands indicating the presence of its primary functional

groups.[1]

Table 2: Key FT-IR Vibrational Bands for 4-aminopyridine-3-sulfonic acid
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Functional Group
Expected Vibrational
Bands

Description

Amino (-NH₂) ~3300-3500 cm⁻¹
N-H stretching vibrations
(symmetric and
asymmetric).

Sulfonic Acid (-SO₃H) ~1350 cm⁻¹ and ~1165 cm⁻¹
Asymmetric and symmetric

SO₂ stretching, respectively.

~2800-3000 cm⁻¹ (broad)
O-H stretching of the sulfonic

acid group.

| Pyridine Ring | Multiple bands | C-H, C=C, and C=N stretching and bending vibrations

characteristic of the aromatic heterocyclic ring.[1] |

Note: The exact wavenumbers are predictive and based on characteristic values for these

functional groups.

Reactivity, Biological Context, and Potential
Applications
The chemical reactivity of 4-aminopyridine-3-sulfonic acid is dominated by its amphoteric

nature, stemming from its constituent functional groups.
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Structure-Property Relationships

4-aminopyridine-3-sulfonic acid

Amino Group (-NH₂)
at C4

Sulfonic Acid Group (-SO₃H)
at C3

Pyridine Ring

Basic Site
Electron-Donating

Acidic Site
Electron-Withdrawing

Amphoteric Nature

Potential as an
Organocatalyst

Click to download full resolution via product page

Caption: Influence of functional groups on the molecule's chemical properties.

Organocatalysis: The presence of both a strong Brønsted acid (-SO₃H) and basic sites (-NH₂

and pyridine nitrogen) within the same molecule gives 4-aminopyridine-3-sulfonic acid the

potential for catalytic activity, particularly in the field of organocatalysis where it could facilitate

various organic transformations.[1]

Biological Activity Context: It is critical to distinguish 4-aminopyridine-3-sulfonic acid from its

well-studied parent compound, 4-aminopyridine (fampridine). 4-aminopyridine is a lipid-soluble

potassium channel blocker that readily crosses the blood-brain barrier and is used to treat

symptoms of multiple sclerosis.[5][6]
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The addition of the highly polar sulfonic acid group in 4-aminopyridine-3-sulfonic acid would

be expected to drastically alter its pharmacokinetic profile, particularly reducing its ability to

cross the blood-brain barrier.[5] Consequently, its biological activity and signaling pathways are

not expected to be the same as those of 4-aminopyridine. Currently, there is a lack of specific

data in the public domain detailing the biological targets or signaling pathways for 4-
aminopyridine-3-sulfonic acid itself. Future research is needed to identify its unique

biological targets and investigate its downstream effects.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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